Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate

• IUPAC Name: ethyl 5-(2,4-dichlorophenyl)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C12H9Cl2NO3/c1-2-17-12(16)10-11(18-6-15-10)8-4-3-7(13)5-9(8)14/h3-6H,2H2,1H3
• InChI Key: ZQOOJNKPAQTMIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC=N1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H9Cl2NO3
• DSSTOX Substance ID: DTXSID80372318
• Molecular Weight: 286.11 g/mol
• CAS RN: 254749-13-8

Description

Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate, also known as EDCPC, is a synthetic compound commonly used in scientific research. EDCPC is a derivative of oxazole, a five-membered heterocyclic compound, and is an important building block in organic synthesis. EDCPC is a versatile compound and has been used in a variety of scientific applications, ranging from organic synthesis to biochemistry and pharmacology.

Scientific Research Applications

Amyloidogenesis Inhibition

Research on oxazole derivatives, including Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate, has demonstrated their potential as transthyretin (TTR) amyloid fibril inhibitors. Substituents on the oxazole ring, such as the 3,5-dichlorophenyl group, significantly reduce amyloidogenesis. Modifications at the C(5) position, like ethyl or CF3 groups, enhance both the efficacy of these inhibitors and their TTR binding selectivity over other proteins in human blood (Razavi et al., 2005).

Anticancer Evaluation

Another study synthesized a series of novel 2-(4-chlorophenyl)-5-methyl-4-(2-amine/oxy-ethyl)-2,4-dihydro-[1,2,4]triazol-3-one derivatives for in vitro anticancerous action against NCI-60 Human Tumor Cell Line. Among these, one compound exhibited significant activity against various cancer types, including Leukemia, Non-Small Cell Lung Cancer, and Renal Cancer, highlighting the potential of this compound derivatives in cancer treatment (Kattimani et al., 2013).

Synthetic Pathways and Chemical Properties

The compound has also been a focus in studies exploring new synthetic methods and chemical properties of oxazole derivatives. One such study presented a straightforward route towards 2-(hetero)arylated and 2,5-di(hetero)arylated oxazoles via regiocontrolled palladium-catalyzed direct (hetero)arylation. This methodology provided efficient access to (hetero)aryloxazoles, demonstrating the versatility of this compound as an intermediate for synthesizing biologically active molecules (Verrier et al., 2008).

Mechanism of Action

Target of Action

The primary targets of Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate are currently unknown

Biochemical Pathways

Without knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways . Future studies should focus on identifying these targets and investigating the downstream effects on cellular pathways.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or how much of the compound is able to enter the bloodstream and reach its target.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without more information on this compound’s mechanism of action, it’s difficult to discuss how such factors might impact this compound .